molecular formula C12H15N3 B8713117 2-Amino-6-(1-piperidinyl)benzonitrile CAS No. 63365-14-0

2-Amino-6-(1-piperidinyl)benzonitrile

Cat. No.: B8713117
CAS No.: 63365-14-0
M. Wt: 201.27 g/mol
InChI Key: NJGCGPLXNSRJFG-UHFFFAOYSA-N
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Description

2-Amino-6-(1-piperidinyl)benzonitrile is a useful research compound. Its molecular formula is C12H15N3 and its molecular weight is 201.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

63365-14-0

Molecular Formula

C12H15N3

Molecular Weight

201.27 g/mol

IUPAC Name

2-amino-6-piperidin-1-ylbenzonitrile

InChI

InChI=1S/C12H15N3/c13-9-10-11(14)5-4-6-12(10)15-7-2-1-3-8-15/h4-6H,1-3,7-8,14H2

InChI Key

NJGCGPLXNSRJFG-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)C2=CC=CC(=C2C#N)N

Origin of Product

United States

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2-Amino-6-(1-piperdinyl)benzonitrile is prepared from 2-nitro-6-(1-piperidinyl)benzonitrile as in example 1 by iron reduction.
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